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Compound of Interest

Compound Name: NCGC00249987

Cat. No.: B2554222

This guide provides researchers, scientists, and drug development professionals with essential
quality control measures, troubleshooting advice, and frequently asked questions for handling
stock solutions of NCGC00249987, chemically identified as Strychnine.

Frequently Asked Questions (FAQS)

Q1: What is NCGC002499877

NCGC00249987 is the compound Strychnine. It is a highly toxic alkaloid historically used as a
pesticide and in scientific research as a potent antagonist of glycine receptors.[1][2] Due to its
toxicity, extreme caution must be exercised during handling.

Q2: What is the recommended solvent for preparing a stock solution of Strychnine?

Strychnine is soluble in several organic solvents. Dimethyl sulfoxide (DMSOQO) is a common
choice for creating high-concentration stock solutions for in vitro assays. Chloroform and
ethanol are also effective solvents.[2] For specific applications, consult the solubility data in
Table 1. Always use high-purity, anhydrous-grade solvents to minimize degradation.

Q3: How should | store my Strychnine stock solution?

For short-term storage, aliquots of stock solutions in tightly sealed vials can be stored at -20°C
for up to two weeks.[3] For longer-term storage, it is recommended to store at -80°C, which
may extend stability for up to six months.[4] To prevent degradation from repeated freeze-thaw
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cycles, it is crucial to prepare single-use aliquots. Before use, allow the vial to equilibrate to
room temperature for at least one hour before opening.[3]

Q4: Is Strychnine sensitive to light?

Strychnine is generally considered to be photostable under normal laboratory conditions.[1]
However, as a best practice for all chemical compounds, it is advisable to store stock solutions
in amber vials or protect them from direct light to minimize the potential for photodegradation
over extended periods.

Q5: What are the primary signs of Strychnine degradation in a stock solution?

Visual signs of degradation can include color change, precipitation, or the appearance of
particulate matter in the solution. Chemically, degradation can be detected by a decrease in the
parent compound peak and the appearance of new peaks in an analytical chromatogram (e.g.,
HPLC). If degradation is suspected, the stock solution should be discarded and a fresh one
prepared.
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Issue

Possible Cause(s)

Recommended Action(s)

Unexpected or inconsistent

experimental results.

1. Incorrect stock solution
concentration: This could be
due to weighing errors,
incomplete dissolution, or
solvent evaporation. 2.
Compound degradation: The
stock solution may have
degraded due to improper
storage or handling. 3.
Precipitation of the compound:
The compound may have
precipitated out of solution,
especially after thawing or

dilution into an aqueous buffer.

1. Verify Concentration: Re-
measure the concentration
using a spectrophotometer (if a
known extinction coefficient is
available) or by a quantitative
analytical method like HPLC-
UV. 2. Assess Purity: Analyze
the stock solution using the
HPLC-UV method outlined in
the Experimental Protocols
section to check for
degradation products. 3.
Ensure Solubility: Before use,
visually inspect the solution for
any precipitate. If precipitation
is observed, gently warm the
solution to 37°C and vortex to
redissolve. Ensure the final
concentration in your assay
medium does not exceed the

compound's solubility limit.

Visible precipitate in the stock

solution vial.

1. Poor solubility in the chosen
solvent. 2. Solution was not
fully dissolved initially. 3.
Precipitation during freeze-

thaw cycles.

1. Confirm Solvent Choice:
Refer to the solubility data in
Table 1 to ensure the correct
solvent was used for the
desired concentration. 2.
Facilitate Dissolution: Use an
ultrasonic bath to aid in the
complete dissolution of the
compound.[5] 3. Re-dissolve:
Gently warm the vial to 37°C
and vortex thoroughly to bring
the compound back into

solution.
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The stock solution appears

discolored.

1. Solvent contamination. 2.

Compound degradation.

1. Use High-Purity Solvents:
Always use fresh, high-purity
solvents for stock solution
preparation. 2. Prepare Fresh
Stock: Discard the discolored
solution and prepare a new
stock solution from the solid

compound.

Quantitative Data Summary
Table 1: Solubility of Strychnine

Solvent Solubility

Chloroform 50 mg/mL[2]

DMSO Sparingly soluble[6]

Ethanol 1gin 182 mL[1]

Methanol Sparingly soluble[6]

| Water | 160 mg/L at 25°C[1] |

Table 2: HPLC-UV Method Parameters for Purity Analysis

Parameter Condition

e — C18 ﬁeverse-phase, 30cm x4 mm, 10 pm
packing

Mobile Phase 0.005M phosphate buffer-methanol (60:40)[7]

Flow Rate 1.5 mL/min[7]

Detection Wavelength 254 nm[7]

Injection Volume 20 pL
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| Expected Retention Time | Approximately 3.5 minutes[7] |

Experimental Protocols

Protocol 1: Preparation of a 10 mM Strychnine Stock
Solution in DMSO

Materials:

 NCGC00249987 (Strychnine) solid powder (Molecular Weight: 334.4 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Amber glass vial with a PTFE-lined screw cap

Micro-pipettes

Vortex mixer

Ultrasonic bath

Procedure:

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass
of Strychnine needed: Mass (mg) = 10 mmol/L* 1 mL * (1 L/ 1000 mL) * 334.4 g/mol * (1000
mg/1g)=3.344 mg

» Weigh the compound: Carefully weigh out 3.344 mg of Strychnine powder on an analytical
balance and transfer it to a clean, dry amber vial.

e Add solvent: Add 1 mL of anhydrous DMSO to the vial.

e Dissolve the compound: Tightly cap the vial and vortex thoroughly. If the solid does not fully
dissolve, place the vial in an ultrasonic bath for 5-10 minutes.
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 Visual Inspection: Visually inspect the solution to ensure that all the solid has dissolved and
the solution is clear.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in
microcentrifuge tubes or amber vials. Store the aliquots at -20°C or -80°C.

Protocol 2: Quality Control of Strychnine Stock Solution
by HPLC-UV

Objective: To assess the purity of the Strychnine stock solution and detect any potential
degradation products.

Procedure:

Prepare a working solution: Dilute the 10 mM stock solution to a final concentration of
approximately 10 pg/mL using the mobile phase (0.005M phosphate buffer-methanol, 60:40).

o Set up the HPLC system: Equilibrate the HPLC system with the mobile phase until a stable
baseline is achieved, using the parameters outlined in Table 2.

« Inject the sample: Inject 20 uL of the prepared working solution onto the column.
o Data Analysis:

o Asingle, sharp peak should be observed at the expected retention time for Strychnine
(approximately 3.5 minutes).[7]

o Calculate the purity of the stock solution by determining the area of the main peak as a
percentage of the total area of all peaks in the chromatogram. A purity of 295% is
generally considered acceptable.

o The presence of significant additional peaks may indicate degradation or impurities.

Visualizations
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Caption: Workflow for the preparation, quality control, and use of NCGC00249987 stock
solutions.
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Caption: Troubleshooting decision tree for unexpected experimental results with
NCGC00249987.
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Caption: Antagonistic action of NCGC00249987 on the glycine receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Strychnine | C21H22N202 | CID 441071 - PubChem [pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b2554222?utm_src=pdf-body
https://www.benchchem.com/product/b2554222?utm_src=pdf-body-img
https://www.benchchem.com/product/b2554222?utm_src=pdf-body
https://www.benchchem.com/product/b2554222?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Strychnine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2554222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

sigmaaldrich.com [sigmaaldrich.com]

Strychnine | CAS:57-24-9 | Manufacturer ChemFaces [chemfaces.com]

cdc.gov [cdc.gov]

2.
3.

e 4. glpbio.com [glpbio.com]
5.
6. spectrumchemical.com [spectrumchemical.com]
7.

High pressure liquid chromatographic determination of strychnine, using a reverse phase
solvent system - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Technical Support Center: NCGC00249987
(Strychnine) Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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